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Barasertib (AZD1152) In Vivo Dosing Regimens

The following table summarizes the administration methods and doses of barasertib used in various animal

models, as reported in research studies.

Animal Tumor Type / Dose & Frequency & Key Efficacy T
Model Background Administration Duration Findings
Nude SW620, 150 mg/kg/day via  48-hour Significant tumor
mice Colo205, subcutaneous continuous growth inhibition
HCT116 human infusion infusion (60-81%, P<0.05)
colorectal tumor  (minipump) [1]
xenografts
Nude Human tumor 150 mg/kg/day via  48-hour Significant tumor
mice xenografts subcutaneous continuous growth inhibition
(various) infusion infusion (55% to 100%,
(minipump) P<0.05) [2]
ApcMin/+  Spontaneous 25 mg/kg via Q1Dx4 each 39% reduction in
mice intestinal intraperitoneal week for 3 macroadenoma
neoplasia (i.p.) injection weeks number; 43%
reduction in
adenoma burden [1]
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Animal Tumor Type / Dose & Frequency & Key Efficacy Citation
Model Background Administration Duration Findings
Immune- MOLM13 5 mg/kg via 4 times per Enhanced efficacy
deficient leukemic intraperitoneal week or every when combined
mice xenografts (i.p.) injection other day with daunorubicin
[2]
Nude HCT-116, SW- Barasertib 48-hour Enhanced anti-
mice 620, Calu-6, combined with continuous tumor efficacy in
AsPc-1 other agents (e.g., infusion via combination
xenografts selumetinib) s.c. implanted therapies [3]
osmotic mini-
pumps

Detailed Experimental Protocol for Minipump Infusion

Based on the methodologies, here is a more detailed look at the minipump infusion technique.

¢ Animal and Tumor Models: Studies typically use 8- to 12-week-old female immunocompromised
mice (e.g., Swiss nude nu/nu or SCID-bg mice). Human tumor xenografts are established by
subcutaneously injecting 1x10° to 1x107 tumor cells, mixed 50:50 with Matrigel, into the animal's
flank. Animals are randomized into treatment groups when tumors reach a palpable size of 0.2-0.3
cm?3 [1] [2] [3].

e Drug Formulation: For infusion, barasertib is prepared in Tris buffer at pH 9 [1] [3].

¢ Infusion Procedure: The continuous infusion is achieved using subcutaneously implanted osmotic
mini-pumps. The specific model used in one study was the 2001D model from Durect
Corporation. To cover a 48-hour period, two 24-hour pumps are implanted sequentially [1] [3].

e Data Collection: Tumor dimensions are measured regularly with calipers, and tumor volume is
calculated. Tumor Growth Inhibition (TGI) is calculated statistically, often using a one-tailed t-test, with
a P-value of <0.05 considered significant [1] [2].

Frequently Asked Questions (FAQSs)

Q1: Why is continuous infusion used for barasertib in some models? Continuous infusion helps maintain

a consistent plasma concentration of the active drug (barasertib-hQPA), which is converted from the
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prodrug in the plasma. This sustained exposure is likely necessary for maximum anti-tumor effect, as it keeps

Aurora B kinase inhibited throughout the cell division cycles of the tumor cells [1] [2].

Q2: Are there alternative formulations or administration routes for barasertib? Yes. Research has
explored a nanoparticle formulation of the active compound, AZD2811, which allows for sustained exposure

and anti-tumor activity with less frequent dosing (e.g., every 1-2 weeks) compared to the continuous infusion

required for the prodrug [4]. Intraperitoneal (i.p.) injection is also a viable route, as shown in the ApcMi"/ *

mouse model [1].

Q3: What is the evidence for using barasertib in combination with other therapies? Preclinical data
supports combination strategies. Barasertib has shown greater-than-additive cytotoxicity when combined
with cytarabine in leukemia models [2] [5]. It has also demonstrated enhanced efficacy when combined with

the MEK1/2 inhibitor selumetinib [3] and with Tumor Treating Fields (TTFields) in glioblastoma models [6].

To help visualize the overall workflow for using barasertib in preclinical cancer research, the following

diagram outlines the key stages from hypothesis to data analysis.
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Troubleshooting and Pro-Tips

e Minipump Implantation: The procedure involves surgery. Ensure all protocols are approved by your
institution's Animal Ethics Committee and performed by trained personnel to maintain aseptic
conditions and animal welfare [1].

e Dosing Considerations: The optimal dose can vary significantly with the administration route and
cancer model. The 150 mg/kg/day via minipump is a high-intensity dose for maximum effect in
xenografts, while 25 mg/kg via i.p. injection is effective in a genetic model [1]. You may need to
conduct pilot studies to optimize dosing for your specific model.

¢ Pharmacodynamic (PD) Analysis: To confirm target engagement, you can analyze tumor tissues for
a reduction in phosphorylated Histone H3 (pHHS3), a direct marker of Aurora B kinase activity [1] [2].
Flow cytometry can also be used to detect an increase in cells with 4N DNA content, indicating
polyploidy due to cytokinesis failure [1].

I hope this technical support guide provides a solid foundation for your experiments. The available data is
robust for certain models like colorectal xenografts, but may require adaptation for your specific research

context.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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minipump-infusion-technique]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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